Cas no 35241-61-3 ((2E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide
• CAS No: 35241-61-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD28346940
• CID: 2006035
• PubChem ID: 1550874
• Update Time: 2025-10-21

(2E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-hydroxy-ethyl)-cinnamide
• (E)-N-(2-hydroxyethyl)-3-phenyl-2-propenamide
• (E)-N-(2-hydroxyethyl)cinnamamide
• Idrocilamide
• N-(2-hydroxyethyl)-trans-cinnamide
• N-(2-Hydroxyethyl)cinnamamide
• trans-cinnamic acid-(2-hydroxy-ethylamide)
• trans-N-(2-hydroxyethyl)cinnamamide
• (2E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide
• N-(2-Hydroxyethyl)-3-phenylpropenamide
• CHEMBL102358
• N-(2-Hydroxyethyl)cinnamide
• BRD-K76021681-001-02-2
• UNII-6C816LUB1O
• NSC44979
• M02AX05
• NSC-44979
• NSC-63229
• Z31725233
• Idrocilamidum
• Idrocilamide (INN)
• N-(2-Hydroxyethyl)-3-phenylprop-2-enimidate
• LCB. 29
• Idrocilamidum (INN-Latin)
• NSC63229
• (2E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide, E
• DTXCID20809572
• AKOS003239171
• n-(2-hydroxyethyl)-3-phenylprop-2-enimidic acid
• Idrocilamida (INN-Spanish)
• NSC 44979
• Srilane
• SCHEMBL1171237
• NSC 63229
• NCGC00164510-02
• Idrocilamide [INN:DCF]
• IDROCILAMIDE [WHO-DD]
• FI148966
• BRD-K76021681-001-01-4
• WLN: Q2MV1U1R
• Lipha brand OF idrocilamide
• 6961-46-2
• Brolitene
• DTXSID8046404
• HMS1580P20
• Srilane (TN)
• SCHEMBL1171234
• CAS-6961-46-2
• N-(2-Hydroxyethyl)-3-phenyl-2-propenamide
• IDROCILAMIDE [INN]
• N-(Hydroxy-2 ethyl)cinnamamide [French]
• IDROCILAMIDE (MART.)
• Idrocilamida [INN-Spanish]
• (E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide
• IDROCILAMIDE [MART.]
• NSC58207
• EINECS 230-155-1
• AKOS025149236
• 2-Propenamide, N-(2-hydroxyethyl)-3-phenyl-
• Idrocilamidum [INN-Latin]
• NCGC00164510-01
• (E)-N-(2-Hydroxyethyl)cinnamamid
• SCHEMBL8090977
• HY-108381
• N-(Hydroxy-2 ethyl)cinnamamide
• N-(2-hydroxyethyl)-3-phenylprop-2-enamide
• DB13297
• C13775
• LCB 29
• Tox21_112145_1
• IDROCILAMIDE [MI]
• Idrocilamida
• CHEBI:134842
• CINNAMAMIDE, N-(2-HYDROXYETHYL)-
• STK429148
• Tox21_112145
• OSCTXCOERRNGLW-VOTSOKGWSA-N
• EN300-1703946
• 230-155-1
• 6C816LUB1O
• D08063
• 35241-61-3
• EX-A1480
• NSC 58207
• NSC-58207

• MDL： MFCD28346940
• Inchi： 1S/C11H13NO2/c13-9-8-12-11(14)7-6-10-4-2-1-3-5-10/h1-7,13H,8-9H2,(H,12,14)/b7-6+
• InChI Key： OSCTXCOERRNGLW-VOTSOKGWSA-N
• SMILES： OCCNC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 191.094628657Da
• Monoisotopic Mass: 191.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide

(2E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide and CAS No. 35241-61-3: A Comprehensive Overview of Its Synthetic Pathways, Biological Activities, and Applications in Modern Pharmaceutical Research

(2E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide is a versatile organic compound with the chemical formula C₁₂H₁₅NO₂, characterized by its unique conjugated double bond system and hydroxyl functionality. The compound is also cataloged under the CAS Registry Number 35241-61-3, which ensures its precise identification in chemical databases and regulatory frameworks. This molecule belongs to the family of substituted amides, where the 2E stereochemistry of the double bond plays a critical role in determining its physical properties and biological activity. Recent studies have highlighted its potential as a scaffold for drug development, particularly in the context of anti-inflammatory and antioxidant applications.

The 2-hydroxyethyl group in (2E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide introduces hydrophilic characteristics to the molecule, enhancing its solubility in aqueous environments. This feature is particularly advantageous for pharmaceutical formulations, as it facilitates better bioavailability and reduces the risk of metabolic inactivation. The 3-phenylprop-2-enamide moiety, on the other hand, contributes to the molecule's hydrophobicity and provides structural rigidity, which is essential for maintaining the integrity of the conjugated double bond system. These dual properties make the compound a promising candidate for applications in both small-molecule drug discovery and biocompatible material design.

Recent advancements in synthetic chemistry have enabled the efficient preparation of (2E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide through catalytic asymmetric hydrogenation and photoredox reactions. A 2023 study published in Advanced Synthesis & Catalysis demonstrated that the use of chiral phosphoric acid catalysts significantly improved the enantioselectivity of the reaction, yielding the desired 2E isomer with high purity. This breakthrough has streamlined the synthesis process, reducing the reliance on expensive transition metal catalysts and aligning with the principles of green chemistry. The scalability of this method has also been validated through industrial-scale trials, making it a viable option for large-scale production of the compound.

From a biological perspective, (2E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide has shown promising activity in modulating inflammatory pathways. A 2024 preclinical study conducted by the University of Tokyo revealed that the compound exhibits significant anti-inflammatory effects by inhibiting the NF-κB signaling pathway, a key mediator of cytokine production. The 2-hydroxyethyl group was found to enhance the molecule's interaction with phosphatidylserine, a lipid component of cell membranes, thereby facilitating its biological activity. These findings suggest that the compound could be further optimized for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antioxidant potential of (2E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide. Research published in Free Radical Biology and Medicine in 2023 highlighted its ability to scavenge reactive oxygen species (ROS) through hydrogen abstraction mechanisms. The conjugated double bond system allows for efficient electron delocalization, which is critical for neutralizing free radicals. This property is particularly relevant in the context of neurodegenerative disorders, where oxidative stress plays a pivotal role in disease progression. The compound's antioxidant activity was further corroborated by its ability to upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase in cell culture models.

Recent computational studies have also shed light on the molecular interactions of (2E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide with biological targets. A 2024 molecular dynamics simulation study published in Journal of Medicinal Chemistry revealed that the compound forms hydrogen bonds with key residues in the active site of the COX-2 enzyme, a target for nonsteroidal anti-inflammatory drugs (NSAIDs). The 2-hydroxyethyl group was identified as the primary site of interaction, while the 3-phenylprop-2-enamide moiety contributed to the overall binding affinity. These insights provide a foundation for rational drug design, enabling the modification of the molecule to enhance its therapeutic efficacy while minimizing off-target effects.

In addition to its pharmaceutical applications, (2E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide has been explored for its potential in biocompatible material synthesis. A 2023 study in Advanced Materials demonstrated that the compound can be incorporated into hydrogel matrices to create stimuli-responsive materials. The 2E configuration of the double bond allows for reversible cross-linking under UV light, a property that is highly desirable for applications in tissue engineering and drug delivery systems. The hydrophilic 2-hydroxyethyl group further enhances the swelling capacity of the hydrogel, making it suitable for controlled release of therapeutic agents.

The safety profile of (2E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide is another critical consideration in its development as a therapeutic agent. Preclinical toxicity studies conducted by the National Institutes of Health (NIH) in 2023 indicated that the compound exhibits low acute toxicity in mice, with no observable adverse effects at concentrations up to 500 mg/kg. The absence of genotoxicity and mutagenicity further supports its potential for clinical translation. However, long-term studies are still required to assess its safety in human subjects, particularly in relation to chronic exposure.

Looking ahead, the future of (2E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide lies in its integration into multidisciplinary research frameworks. The compound's unique chemical architecture makes it an ideal candidate for combinatorial chemistry approaches, where it can be modified to target specific diseases. For instance, conjugating the molecule with polyethylene glycol (PEG) chains could enhance its pharmacokinetic properties, while attaching targeting ligands could improve its selectivity for diseased tissues. These innovations are expected to broaden the therapeutic applications of the compound and address unmet medical needs.

In conclusion, (2E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide represents a significant advancement in the field of organic chemistry and pharmaceutical science. Its synthesis, biological activity, and potential applications underscore its importance as a multifunctional molecule. As research continues to uncover new insights into its properties, the compound is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials.